Cas no 2228341-47-5 (1-(4,4-difluorocyclohexyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(4,4-difluorocyclohexyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228341-47-5
• MF: C₁₀H₁₂F₄O₂
• MW: 240.194697380066
• CID: 6455915
• PubChem ID: 165701817
• Update Time: 2025-05-20

1-(4,4-difluorocyclohexyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-difluorocyclohexyl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1950783
• 2228341-47-5

• Inchi： 1S/C10H12F4O2/c11-8(12)3-1-6(2-4-8)9(7(15)16)5-10(9,13)14/h6H,1-5H2,(H,15,16)
• InChI Key： AGUBQCATJMHDPZ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1CCC(CC1)(F)F)F

Computed Properties

• Exact Mass: 240.07734227g/mol
• Monoisotopic Mass: 240.07734227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4,4-difluorocyclohexyl)-2,2-difluorocyclopropane-1-carboxylic acid

Research Brief on 1-(4,4-difluorocyclohexyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS: 2228341-47-5)

1-(4,4-Difluorocyclohexyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS: 2228341-47-5) is a fluorinated cyclopropane derivative that has recently garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound, characterized by its difluorinated cyclohexyl and cyclopropane moieties, exhibits promising potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have explored its applications in targeting metabolic disorders, inflammatory diseases, and certain types of cancer.

The synthesis of 1-(4,4-difluorocyclohexyl)-2,2-difluorocyclopropane-1-carboxylic acid involves multi-step organic transformations, including fluorination reactions and cyclopropanation. Advanced techniques such as asymmetric synthesis and catalytic fluorination have been employed to achieve high enantiomeric purity, which is critical for its biological activity. Recent publications highlight its role as a key intermediate in the synthesis of novel G protein-coupled receptor (GPCR) ligands, where its rigid, fluorinated structure enhances binding affinity and metabolic stability.

In vitro and in vivo studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. Its ability to penetrate cell membranes and resist enzymatic degradation makes it an attractive candidate for further development. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy as a selective inhibitor of a specific kinase involved in inflammatory pathways, suggesting potential applications in autoimmune diseases.

Ongoing research is focused on optimizing the compound's structure-activity relationship (SAR) to improve its selectivity and potency. Computational modeling and high-throughput screening are being utilized to identify derivatives with enhanced therapeutic profiles. Additionally, collaborations between academic institutions and pharmaceutical companies aim to advance this compound into preclinical trials, with a focus on its potential as a first-in-class therapeutic agent.

In conclusion, 1-(4,4-difluorocyclohexyl)-2,2-difluorocyclopropane-1-carboxylic acid represents a promising scaffold in medicinal chemistry, with broad applications in drug discovery. Its unique fluorination pattern and structural rigidity offer distinct advantages for targeting challenging biological pathways. Future research will likely explore its utility in combination therapies and its mechanism of action at the molecular level, further solidifying its role in the next generation of therapeutics.